Cas no 1342392-06-6 (3-(2-methoxyethoxy)propane-1-sulfonamide)

• Product Name: 3-(2-methoxyethoxy)propane-1-sulfonamide
• CAS No: 1342392-06-6
• MF: C₆H₁₅NO₄S
• MW: 197.252600908279
• CID: 6278973
• PubChem ID: 64198699
• Update Time: 2025-05-23

3-(2-methoxyethoxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethoxy)propane-1-sulfonamide
• EN300-1120742
• 1342392-06-6
• SCHEMBL18974594
• CS-0351785
• AKOS013518672

• Inchi： 1S/C6H15NO4S/c1-10-4-5-11-3-2-6-12(7,8)9/h2-6H2,1H3,(H2,7,8,9)
• InChI Key： WLAPAMKJOWFWPI-UHFFFAOYSA-N
• SMILES： S(CCCOCCOC)(N)(=O)=O

Computed Properties

• Exact Mass: 197.07217913g/mol
• Monoisotopic Mass: 197.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(2-methoxyethoxy)propane-1-sulfonamide

Recent Advances in the Study of 3-(2-methoxyethoxy)propane-1-sulfonamide (CAS: 1342392-06-6) in Chemical Biology and Pharmaceutical Research

3-(2-methoxyethoxy)propane-1-sulfonamide (CAS: 1342392-06-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug development, particularly in targeting specific biochemical pathways. This research brief consolidates the latest findings and provides a comprehensive overview of the current state of knowledge regarding this compound.

The synthesis of 3-(2-methoxyethoxy)propane-1-sulfonamide has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These advancements are critical for its application in high-throughput screening and drug discovery pipelines.

In terms of biological activity, 3-(2-methoxyethoxy)propane-1-sulfonamide has shown promising results as a modulator of specific enzymatic pathways. Recent in vitro studies indicate its potential as an inhibitor of carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma. The compound's sulfonamide moiety is particularly noteworthy, as it facilitates strong interactions with the zinc ion in the active site of these enzymes, thereby enhancing its inhibitory effects.

Further investigations into the pharmacokinetic properties of 3-(2-methoxyethoxy)propane-1-sulfonamide have revealed favorable absorption and distribution profiles. Preclinical studies in animal models have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in treating central nervous system (CNS) disorders. Additionally, its metabolic stability and low toxicity profile make it a viable candidate for further development.

The therapeutic potential of 3-(2-methoxyethoxy)propane-1-sulfonamide extends beyond enzyme inhibition. Recent research has explored its role in modulating inflammatory responses and oxidative stress, which are key factors in chronic diseases such as diabetes and neurodegenerative disorders. These findings open new avenues for repurposing the compound in diverse therapeutic contexts.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-methoxyethoxy)propane-1-sulfonamide. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(2-methoxyethoxy)propane-1-sulfonamide (CAS: 1342392-06-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its broad biological activity, position it as a valuable tool for drug discovery and development. Continued research and innovation will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its application.